Butyl chloroacetate
Overview
Description
Butyl chloroacetate is a chemical compound that is synthesized through the reaction of chloroacetic acid with n-butanol. Various catalysts have been explored to optimize the synthesis process, including stannic chloride pentahydrate , sodium bisulfate , and rare earth solid super strong acid . The compound is of interest due to its potential applications in various fields, including pharmaceuticals, as evidenced by its use in the synthesis of the gastrointestinal prokinetic butyl 4-[(4-amino-5-chloro-2-methoxybenzoyl)amino]-1-piperidineacetate (AU-224) .
Synthesis Analysis
The synthesis of butyl chloroacetate has been the subject of several studies, with researchers seeking to improve the yield and efficiency of the process. For instance, the use of stannic chloride pentahydrate as a catalyst has been shown to achieve a high ester yield of 91.3% . Other catalysts such as sodium bisulfate and rare earth solid super strong acid have also been reported to facilitate the synthesis effectively, with yields reaching up to 88%. The research progress in this area has been summarized, highlighting various catalysts such as p-toluene sulfonic acid and sulfonate, among others, as valuable in the practical synthesis of butyl chloroacetate .
Molecular Structure Analysis
The molecular structure of compounds related to butyl chloroacetate has been characterized using various analytical techniques. For example, N-chloroacetyl-3t-butyl-2r,6c-diphenylpiperidin-4-one and its derivatives have been analyzed using FT-IR, NMR, and XRD, revealing a boat conformation for the title crystal . Computational studies, including Density Functional Theory (DFT), have been employed to gain further insights into the molecular design and optoelectronic properties of these compounds .
Chemical Reactions Analysis
Butyl chloroacetate is involved in chemical reactions as an intermediate in the synthesis of other compounds. For instance, it has been used in the preparation of a novel gastrointestinal prokinetic agent, demonstrating its role in the development of pharmaceuticals . The synthesis of related compounds, such as 4-chloro-2,2-dicyano-N-chloroacetyl butanamide-3-ketone, has also been reported, showcasing the versatility of chloroacetyl derivatives in chemical synthesis .
Physical and Chemical Properties Analysis
The physical and chemical properties of butyl chloroacetate are influenced by the conditions under which it is synthesized. The reaction parameters, such as the mole ratio of reactants, catalyst type, reaction time, and temperature, play a crucial role in determining the yield and quality of the ester produced . The optimization of these parameters has been a focus of research to enhance the efficiency of the synthesis process. Additionally, the reusability of catalysts has been investigated, which is important for the economic and environmental aspects of the production process .
Scientific Research Applications
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Production of Thickening Agents
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Production of Phenoxy Herbicides
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Production of Surfactants
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Production of Thickening Agents
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Production of Phenoxy Herbicides
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Production of Surfactants
Safety And Hazards
properties
IUPAC Name |
butyl 2-chloroacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11ClO2/c1-2-3-4-9-6(8)5-7/h2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJRGMUWRPCPLNH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5060437 | |
Record name | N-Butyl chloroacetate | |
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Molecular Weight |
150.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; [MSDSonline] | |
Record name | n-Butyl chloroacetate | |
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Boiling Point |
183 °C | |
Record name | N-BUTYL CHLOROACETATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5703 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
INSOLUBLE IN WATER; SOLUBLE IN ALCOHOL, ETHER | |
Record name | N-BUTYL CHLOROACETATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5703 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
1.0704 @ 20 °C/4 °C | |
Record name | N-BUTYL CHLOROACETATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5703 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Butyl chloroacetate | |
CAS RN |
590-02-3 | |
Record name | Butyl chloroacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=590-02-3 | |
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Record name | N-Butyl chloroacetate | |
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Record name | Butyl chloroacetate | |
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Record name | Acetic acid, 2-chloro-, butyl ester | |
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Record name | N-Butyl chloroacetate | |
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Record name | Butyl chloroacetate | |
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Record name | BUTYL CHLOROACETATE | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/14HD7CFO3O | |
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Record name | N-BUTYL CHLOROACETATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5703 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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